trans-3'-Hydroxycotinine-O-(4-deoxy-4,5-didehydro)--D-glucuronide, Methyl Ester
trans-3'-Hydroxycotinine-O-(4-deoxy-4,5-didehydro)--D-glucuronide, Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1217540-34-5
VCID:
VC0019956
InChI:
InChI=1S/C17H20N2O7/c1-19-10(9-4-3-5-18-8-9)6-12(15(19)22)25-17-14(21)11(20)7-13(26-17)16(23)24-2/h3-5,7-8,10-12,14,17,20-21H,6H2,1-2H3/t10-,11-,12+,14+,17+/m0/s1
SMILES:
CN1C(CC(C1=O)OC2C(C(C=C(O2)C(=O)OC)O)O)C3=CN=CC=C3
Molecular Formula:
C17H20N2O7
Molecular Weight:
364.354
trans-3'-Hydroxycotinine-O-(4-deoxy-4,5-didehydro)--D-glucuronide, Methyl Ester
CAS No.: 1217540-34-5
Cat. No.: VC0019956
Molecular Formula: C17H20N2O7
Molecular Weight: 364.354
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1217540-34-5 |
|---|---|
| Molecular Formula | C17H20N2O7 |
| Molecular Weight | 364.354 |
| IUPAC Name | methyl (2R,3R,4S)-3,4-dihydroxy-2-[(3R,5S)-1-methyl-2-oxo-5-pyridin-3-ylpyrrolidin-3-yl]oxy-3,4-dihydro-2H-pyran-6-carboxylate |
| Standard InChI | InChI=1S/C17H20N2O7/c1-19-10(9-4-3-5-18-8-9)6-12(15(19)22)25-17-14(21)11(20)7-13(26-17)16(23)24-2/h3-5,7-8,10-12,14,17,20-21H,6H2,1-2H3/t10-,11-,12+,14+,17+/m0/s1 |
| Standard InChI Key | CAVBICHEBRPWPW-IGXHCJPISA-N |
| SMILES | CN1C(CC(C1=O)OC2C(C(C=C(O2)C(=O)OC)O)O)C3=CN=CC=C3 |
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